2-(4-Fluorophenyl)-1-(3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H17FN2O3S/c1-24-15-3-2-4-16-18(15)21-19(26-16)25-14-10-22(11-14)17(23)9-12-5-7-13(20)8-6-12/h2-8,14H,9-11H2,1H3
• InChI Key: NCBQAIXMRAWNCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol
• CAS No.: 1421466-44-5

Description

2-(4-Fluorophenyl)-1-(3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H17FN2O3S and its molecular weight is 372.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study explored the synthesis of novel derivatives, including azetidinones and thiazolidinones, with the compound of interest, demonstrating significant antimicrobial activity predominantly against Gram-negative bacteria, highlighting its potential as a new class of antibiotics for treating bacterial infections (S. Woulfe, M. Miller, 1985).
• Another investigation synthesized a novel series of derivatives from 1-(5-fluoro-2-hydroxyphenyl)ethanone, characterized by their IR, 1H and 13C NMR, and mass spectral data. These compounds were tested for in vitro antimicrobial activity against bacterial and fungal organisms, underscoring the compound's utility in the development of new antimicrobial agents (K. S. Kumar et al., 2019).

Antioxidant and Anticancer Activity

• Research into the antioxidant and anticancer activity of 3-[(4-Methoxyphenyl)amino]propanehydrazide derivatives, which include the compound , found that certain derivatives displayed significant activity. This suggests the compound's potential role in developing therapies for cancer and diseases caused by oxidative stress (I. Tumosienė et al., 2020).

Fluorination and Photostability Enhancement

• A synthesis approach was detailed for creating fluorinated benzophenones and other derivatives, indicating that fluorination can substantially enhance photostability and improve spectroscopic properties. This process allows for the development of novel fluorinated fluorophores with potential applications in imaging and diagnostics (Zachary R. Woydziak et al., 2012).